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Compound of Interest

Compound Name: CBMicro_010679

Cat. No.: B3023175 Get Quote

A comprehensive review of the available scientific literature and chemical databases did not

yield specific information for a compound designated "CBMicro_010679." The initial

investigation into chemical databases suggested a potential link between the numerical

identifier "010679" and the natural product Encelin, a sesquiterpene lactone, which was

assigned an "AIDS Number" of 010679 in the PubChem database. However, a thorough follow-

up investigation revealed a significant discrepancy and a lack of corroborating data to firmly

establish this connection and fulfill the requirements for a detailed technical guide.

The name "Encelin" is predominantly associated with a commercial pharmaceutical product

containing the active ingredient Vildagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for

the treatment of type 2 diabetes mellitus. This modern therapeutic agent is unrelated to the

natural product class of sesquiterpene lactones.

Furthermore, a biotechnology company named "Encellin" is focused on developing cell

replacement therapies for endocrine disorders. This further complicates the unambiguous

identification of "CBMicro_010679" as the natural product Encelin.

The single scientific publication directly related to the natural product Encelin, a 1995 study

titled "Encelin: A Fungal Growth Inhibitor," describes its isolation from Montanoa speciosa and

its activity against the fungus Mucor rouxii.[1] However, this study does not provide information

on its chemical synthesis, detailed experimental protocols for its isolation, or any data related to

antiviral or other biological activities that would be suggested by the "AIDS Number" in the

database.
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Due to the conflicting information and the lack of sufficient publicly available data on a

compound specifically named "CBMicro_010679" or conclusive evidence linking it to the

natural product Encelin, it is not possible to provide the requested in-depth technical guide

covering its discovery, synthesis, quantitative data, experimental protocols, and associated

signaling pathways. The identifier "CBMicro_010679" may be an internal designation within a

private research entity, and the corresponding data is not in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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